Cas no 1573-91-7 (4-hydroxynaphthalene-2-carboxylic acid)

• Product Name: 4-hydroxynaphthalene-2-carboxylic acid
• CAS No: 1573-91-7
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD12405016
• CID: 832269
• PubChem ID: 13080944
• Update Time: 2025-06-17

4-hydroxynaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-hydroxy-
• 4-Hydroxy-2-naphthoic acid
• 4-HYDROXYNAPHTHALENE-2-CARBOXYLIC ACID
• [1,1'-Biphenyl]-4-methanol,4'-hydroxy-
• 1-Hydroxy-naphthalin-carbonsaeure-(3)
• 4-(4-HYDROXYMETHYLPHENYL)PHENOL
• 4-(4-Hydroxyphenyl)benzyl alcohol
• 4-(hydroxymethyl)biphenyl-
• 4-[4'-(hydroxymethyl)phenyl]phenol
• 4-Hydroxy-[2]naphthoesaeure
• 4-hydroxy-[2]naphthoic acid
• 4-hydroxy-2-naphthalenecarboxylic acid
• 4'-hydroxymethyl-1,1'-biphenyl-4-ol
• 4-Oxy-naphthalin-carbonsaeure-(2)
• AG-E-12807
• CTK4D1382
• KB-238362
• SureCN690149
• 1-hydroxy-3-naphthoic acid
• 3-Naphthol-1-carboxylic acid
• NIOAVQYSSKOCQP-UHFFFAOYSA-N
• 4-Hydroxy-naphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid,4-hydroxy-
• Z1925930029
• DB-349279
• EN300-116154
• F51110
• AKOS022505551
• 4-hydroxy-2-naphthoicacid
• CS-B0399
• 1573-91-7
• 553666-78-7
• CS-13416
• SY029163
• MFCD12405016
• BAA57391
• SCHEMBL163553
• DB-349376
• Z1255420559
• 4-Hydroxy-2-naphthalenecarboxylic acid; 1-Hydroxy-3-naphthoic acid; 4-Hydroxy-2-naphthoic acid
• 2-Naphthoic acid, 4-hydroxy-
• 4-hydroxynaphthalene-2-carboxylic acid

• MDL： MFCD12405016
• Inchi： 1S/C11H8O3/c12-10-6-8(11(13)14)5-7-3-1-2-4-9(7)10/h1-6,12H,(H,13,14)
• InChI Key： NIOAVQYSSKOCQP-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.399
• Boiling Point: 411.632°C at 760 mmHg
• Flash Point: 216.901°C
• Refractive Index: 1.716
• PSA: 57.53